Cas no 1823490-22-7 (3-Phenylpyrazine-2-carbaldehyde)

3-Phenylpyrazine-2-carbaldehyde structure

1823490-22-7 structure

Product Name:3-Phenylpyrazine-2-carbaldehyde

CAS No:1823490-22-7

MF:C₁₁H₈N₂O

MW:184.19402217865

MDL:MFCD28166005

CID:5045036

PubChem ID:86263260

Update Time:2026-02-28

3-Phenylpyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-phenylpyrazine-2-carbaldehyde
- 3-Phenylpyrazine-2-carbaldehyde
- MDL： MFCD28166005
- Inchi： 1S/C11H8N2O/c14-8-10-11(13-7-6-12-10)9-4-2-1-3-5-9/h1-8H
- InChI Key： MZUYGLRABPSSOI-UHFFFAOYSA-N
- SMILES： O=CC1C(C2C=CC=CC=2)=NC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 190
XLogP3: 1.2
Topological Polar Surface Area: 42.8

3-Phenylpyrazine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P234966-100mg	3-phenylpyrazine-2-carbaldehyde	1823490-22-7		100mg	$ 135.00	2022-06-03
TRC	P234966-500mg	3-phenylpyrazine-2-carbaldehyde	1823490-22-7		500mg	$ 570.00	2022-06-03
TRC	P234966-1g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7		1g	$ 865.00	2022-06-03
Enamine	EN300-239977-0.05g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	0.05g	$587.0	2024-06-19
Enamine	EN300-239977-0.1g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	0.1g	$615.0	2024-06-19
Enamine	EN300-239977-0.25g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	0.25g	$642.0	2024-06-19
Enamine	EN300-239977-0.5g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	0.5g	$671.0	2024-06-19
Enamine	EN300-239977-1.0g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-239977-2.5g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-239977-5.0g	3-phenylpyrazine-2-carbaldehyde	1823490-22-7	95%	5.0g	$2028.0	2024-06-19

3-Phenylpyrazine-2-carbaldehyde Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

1823490-22-7 (3-Phenylpyrazine-2-carbaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.